Cas no 123293-62-9 (4-(thiophen-3-yl)but-3-en-2-one)

• Product Name: 4-(thiophen-3-yl)but-3-en-2-one
• CAS No: 123293-62-9
• MF: C₈H₈OS
• MW: 152.213521003723
• MDL: MFCD20286588
• CID: 1217981
• PubChem ID: 10942644
• Update Time: 2025-06-08

4-(thiophen-3-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(3-thienyl)-, (E)-
• 4-Thiophen-3-yl-but-3-en-2-one
• 3-Buten-2-one, 4-(3-thienyl)-, (3E)-
• 4-(thiophen-3-yl)but-3-en-2-one
• EN300-1870584
• AS-5665
• (E)-4-thiophen-3-yl-but-3-en-2-one
• SCHEMBL9256644
• SCHEMBL9256654
• YACKFMFVJXFZHO-NSCUHMNNSA-N
• (E)-4-(thiophen-3-yl)but-3-en-2-one
• (E)-4-(3-thienyl)-3-buten-2-one
• CS-0456713
• 123293-62-9
• AKOS013592478
• MFCD20286588
• (E)-4-thiophen-3-ylbut-3-en-2-one
• (3E)-4-(thiophen-3-yl)but-3-en-2-one
• (3E)-4-(3-thienyl)-3-buten-2-one

• MDL： MFCD20286588
• Inchi： 1S/C8H8OS/c1-7(9)2-3-8-4-5-10-6-8/h2-6H,1H3/b3-2+
• InChI Key： YACKFMFVJXFZHO-NSCUHMNNSA-N
• SMILES： S1C=CC(=C1)/C=C/C(C)=O

Computed Properties

• Exact Mass: 152.03
• Monoisotopic Mass: 152.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 45.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 4-(thiophen-3-yl)but-3-en-2-one

Exploring 4-(thiophen-3-yl)but-3-en-2-one (CAS No. 123293-62-9): Properties, Applications, and Innovations

4-(thiophen-3-yl)but-3-en-2-one (CAS No. 123293-62-9) is an organic compound featuring a thiophene ring conjugated with an α,β-unsaturated ketone moiety. This structural combination grants it unique reactivity, making it valuable in synthetic chemistry, material science, and pharmaceutical research. The compound’s thiophene-based backbone is particularly noteworthy, as thiophene derivatives are widely studied for their electronic properties and applications in organic semiconductors and optoelectronic devices.

Recent interest in 4-(thiophen-3-yl)but-3-en-2-one has surged due to its potential role in sustainable chemistry and green synthesis. Researchers are exploring its use as a building block for biodegradable polymers and non-toxic catalysts, aligning with global trends toward eco-friendly materials. Its conjugated double bond system also makes it a candidate for photocatalysis and solar energy conversion, addressing the growing demand for renewable energy solutions.

In pharmaceutical contexts, 4-(thiophen-3-yl)but-3-en-2-one is investigated for its bioactive potential. Thiophene derivatives are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, prompting studies into its structure-activity relationships. For instance, its Michael acceptor functionality may interact with biological nucleophiles, offering pathways for drug design and targeted therapies.

The compound’s synthesis typically involves cross-coupling reactions or condensation methodologies, with recent advancements focusing on microwave-assisted synthesis to improve yield and reduce waste. Analytical techniques like NMR spectroscopy and HPLC are critical for characterizing its purity, especially given its sensitivity to oxidation and polymerization under certain conditions.

From an industrial perspective, 4-(thiophen-3-yl)but-3-en-2-one is gaining traction in flavor and fragrance applications. Its enone structure contributes to aromatic profiles, and modifications can yield derivatives with tailored olfactory properties. This aligns with consumer demand for natural-inspired synthetic compounds in perfumery and food additives.

Looking ahead, challenges include optimizing scalable production and exploring novel derivatives for niche applications. With the rise of computational chemistry, in silico studies could predict new functionalities, accelerating innovation. As industries prioritize sustainability and efficiency, 4-(thiophen-3-yl)but-3-en-2-one exemplifies how tailored molecular design can meet evolving scientific and commercial needs.